Cas no 53538-13-9 ((2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate)

• Product Name: (2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate
• CAS No: 53538-13-9
• MF: C₂₂H₂₀O₁₁
• MW: 460.387607574463
• CID: 837744
• PubChem ID: 13844658
• Update Time: 2025-04-19

(2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate
• APIGENIN 7-OMETHYLGLUCURONIDE
• Apigenin 7-O-methylglucuronide
• Apigenin-7-O-β-D-glucuronide methyl ester
• [ "Apigenin-7-O-β-D-glucuronide methyl ester" ]
• methyl (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-{[5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl]oxy}oxane-2-carboxylate
• (2S,3S,4S,5R,6S)-Methyl3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate
• 53538-13-9
• methyl (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylate
• AKOS024258585
• BDBM50251270
• CHEMBL464868
• FS-9987
• PD183940
• apigenin-7-O-beta-D-glucuronide methyl ester
• Apigenin 7-O-beta-D-glucuronopyranoside methyl ester
• Apigenin 7-(6''-methylgalacturonide)
• METHYL (2S,3S,4S,5R,6S)-3,4,5-TRIHYDROXY-6-{[5-HYDROXY-2-(4-HYDROXYPHENYL)-4-OXOCHROMEN-7-YL]OXY}OXANE-2-CARBOXYLATE

• Inchi： 1S/C22H20O11/c1-30-21(29)20-18(27)17(26)19(28)22(33-20)31-11-6-12(24)16-13(25)8-14(32-15(16)7-11)9-2-4-10(23)5-3-9/h2-8,17-20,22-24,26-28H,1H3/t17-,18-,19+,20-,22+/m0/s1
• InChI Key： XXKIWCKZQFBXIR-SXFAUFNYSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)OC)O)O)O)OC1=CC(=C2C(C=C(C3C=CC(=CC=3)O)OC2=C1)=O)O

Computed Properties

• Exact Mass: 460.10056145g/mol
• Monoisotopic Mass: 460.10056145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 172Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 842.4±65.0 °C at 760 mmHg
• Flash Point: 295.2±27.8 °C
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

(2S,3S,4S,5R,6S)-Methyl 3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone